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Compound of Interest

Compound Name: Fluparoxan (hydrochloride)

Cat. No.: B12382775

Get Quote

Introduction & Physicochemical Profile[1][2][3][4][5]
Fluparoxan hydrochloride is a potent, selective

-adrenoceptor antagonist.[1][2][3] As a hydrochloride salt, it exhibits favorable aqueous
solubility compared to its free base form, yet it requires specific handling to maintain stability in
solution, particularly for long-term storage or sensitive in vitro assays.[1]
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Property Detail

Compound Name Fluparoxan hydrochloride

Synonyms GR50360A, GR50360 HCl

CAS Number
105226-30-0 (Anhydrous), 139679-54-2

(Hemihydrate)

Molecular Formula

Molecular Weight
231.65 g/mol (Check batch-specific CoA for

hydration)

Appearance White to off-white crystalline solid

Storage (Solid) -20°C, desiccated, protected from light

Solubility Profile
The hydrochloride counter-ion significantly enhances the polarity of Fluparoxan, allowing for

high solubility in both organic solvents (DMSO) and aqueous media.[1]

Solvent
Solubility Limit (

)
Comments

Water ~80 mg/mL (~345 mM)
Excellent solubility.[1] Acidic

pH (~4-5) due to HCl.[1]

DMSO ~50 mg/mL (~215 mM)

Preferred for stock solutions

due to antimicrobial properties

and freeze-thaw stability.[1]

Ethanol ~25 mg/mL (~108 mM)
Volatile; less ideal for long-

term frozen storage.[1]

PBS (pH 7.2) ~10 mg/mL

Solubility decreases in

buffered saline due to common

ion effect or pH shift.[1]
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Protocol 1: Preparation of Master Stock Solution
(DMSO)
Objective: Create a stable 100 mM Master Stock for long-term storage. Rationale: DMSO is the

gold standard for hydrophobic and salt-based small molecule storage because it prevents

hydrolysis and microbial growth at -80°C.[1]

Materials
Fluparoxan HCl (Solid)[1]

Anhydrous DMSO (Sigma-Aldrich or equivalent,

99.9%)[1]

Vortex mixer[1]

Amber glass vials (borosilicate) with Teflon-lined caps[1]

Workflow
Calculate Mass/Volume: Determine the volume of DMSO required to achieve 100 mM based

on the specific mass of your powder.

Example: For 10 mg of Fluparoxan HCl (MW 231.65):

[1]

Solubilization:

Add the calculated volume of anhydrous DMSO to the vial containing the solid.[1]

Critical Step: Vortex vigorously for 30–60 seconds. The solution should be clear and

colorless.

Troubleshooting: If particles persist, sonicate in a water bath at 37°C for 5 minutes.

Aliquot & Storage:
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Dispense into small aliquots (e.g., 50

L) to avoid repeated freeze-thaw cycles.

Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).

Protocol 2: Aqueous Preparation & Serial Dilution[1]
Objective: Dilute the Master Stock into aqueous assay media without precipitation. Challenge:

Direct injection of high-concentration DMSO stocks into aqueous buffers can cause "shock

precipitation" or local high concentrations that kill cells.[1]

Workflow Visualization
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Caption: Step-wise dilution strategy to minimize osmotic shock and solvent toxicity.

Step-by-Step Procedure
Thaw: Thaw the DMSO stock aliquot at room temperature. Vortex briefly.

Intermediate Dilution (100x Concentrated):

Prepare an intermediate dilution in your assay buffer (e.g., PBS or HBSS).[1]

Example: To make a 100

M intermediate from 100 mM stock:
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Add 1

L Stock to 999

L Buffer.[1]

Note: Fluparoxan HCl is highly water-soluble, so precipitation is unlikely here, but always

inspect for turbidity.[1]

Final Working Solution:

Dilute the intermediate solution into the final assay volume (e.g., cell culture media).[1]

Ensure the final DMSO concentration is

to avoid solvent artifacts in biological data.[1]

Storage & Stability Guidelines
State Condition Stability Notes

Solid Powder -20°C 2–3 Years
Store in a desiccator.

[1] Hygroscopic.

DMSO Stock -80°C 6 Months Use amber vials.[1]

DMSO Stock -20°C 1 Month
Avoid freeze-thaw >3

times.[1]

Aqueous Soln. 4°C < 24 Hours
Hydrolysis risk;

prepare fresh daily.[1]

Important Handling Note: Fluparoxan HCl is a hydrochloride salt.[1] In unbuffered water, the pH

will be acidic.[1] If using for sensitive in vivo injections, neutralize slightly with dilute NaOH or

dissolve in PBS, but ensure the pH does not exceed 7.4 to prevent conversion to the less

soluble free base.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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